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For researchers, scientists, and professionals in drug development, the selection of permanent

magnet materials is a critical consideration in the design and function of various laboratory and

analytical equipment. This guide provides a comprehensive cross-validation of the magnetic

properties of Ferroxdure, a well-established ceramic magnet, against other common

permanent magnet alternatives. The data presented is intended to facilitate informed material

selection based on key performance metrics.

Ferroxdure, a type of hard ferrite magnet, is a ceramic material with the general chemical

formula MFe₁₂O₁₉, where M is typically Barium (Ba) or Strontium (Sr). It is known for its high

coercivity, excellent resistance to demagnetization and corrosion, and high electrical resistivity,

making it suitable for high-frequency applications. Ferroxdure is available in both isotropic and

anisotropic grades, with the latter exhibiting stronger magnetic properties in a preferred

direction. Furthermore, plastic-bonded versions offer greater design flexibility, albeit with a

trade-off in magnetic strength.

This guide will compare the magnetic properties of various grades of Ferroxdure with three

other major classes of permanent magnets: Alnico, Samarium Cobalt (SmCo), and Neodymium

Iron Boron (NdFeB) magnets.

Comparative Analysis of Magnetic Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1221835?utm_src=pdf-interest
https://www.benchchem.com/product/b1221835?utm_src=pdf-body
https://www.benchchem.com/product/b1221835?utm_src=pdf-body
https://www.benchchem.com/product/b1221835?utm_src=pdf-body
https://www.benchchem.com/product/b1221835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The performance of a permanent magnet is primarily characterized by its remanence (Br),

coercivity (HcB and HcJ), and maximum energy product ((BH)max).

Remanence (Br): This is the magnetic induction remaining in a magnetic material after the

magnetizing force is removed. A higher Br value indicates a stronger magnetic field the

magnet can produce.

Coercivity (HcB and HcJ): This is the measure of a material's resistance to demagnetization.

Normal coercivity (HcB) is the demagnetizing field required to reduce the magnetic induction

to zero, while intrinsic coercivity (HcJ) is the field needed to reduce the magnetization to

zero. Higher coercivity values are desirable for applications where the magnet will be

exposed to external magnetic fields or high temperatures.

Maximum Energy Product ((BH)max): This represents the maximum energy that can be

stored in the magnet and is a figure of merit for its overall performance. A higher (BH)max

value means a smaller volume of magnet material is required for a given magnetic flux.

The following tables summarize the typical magnetic properties of various grades of

Ferroxdure and its alternatives.

Table 1: Magnetic Properties of Sintered Hard Ferrites (including Ferroxdure types)
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Material Grade
Remanence
(Br) (T)

Coercivity
(HcB) (kA/m)

Intrinsic
Coercivity
(HcJ) (kA/m)

Max. Energy
Product
((BH)max)
(kJ/m³)

Isotropic Ferrite

HF 8/22 (Ba) 0.22 135 220 8.5

HF 8/26 (Sr) 0.22 135 260 8.5

Anisotropic

Ferrite

HF 24/23 (Sr) 0.365 210 230 25.5

HF 26/24 (Sr) 0.38 220 240 27.0

HF 28/28 (Sr) 0.395 260 280 30.0

HF 30/26 (Sr) 0.405 240 260 31.5

Table 2: Magnetic Properties of Plastic-Bonded Ferrites

Material Grade
Remanence
(Br) (T)

Coercivity
(HcB) (kA/m)

Intrinsic
Coercivity
(HcJ) (kA/m)

Max. Energy
Product
((BH)max)
(kJ/m³)

FPA6-1.5 0.239 214 271.5 11.1

FPA6-2.05 0.292 223.5 283.9 16.3

FPA12-2.11 0.294 231 278.8 16.8

Table 3: Magnetic Properties of Alnico Magnets
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Material Grade
Remanence
(Br) (T)

Coercivity
(HcB) (kA/m)

Intrinsic
Coercivity
(HcJ) (kA/m)

Max. Energy
Product
((BH)max)
(kJ/m³)

Alnico 5 1.25 51 54 44

Alnico 8 0.85 123 125 42

Alnico 9 1.05 119 120 80

Table 4: Magnetic Properties of Sintered Samarium Cobalt (SmCo) Magnets

Material Grade
Remanence
(Br) (T)

Coercivity
(HcB) (kA/m)

Intrinsic
Coercivity
(HcJ) (kA/m)

Max. Energy
Product
((BH)max)
(kJ/m³)

SmCo5 (16-25

MGOe)
0.80 - 1.05 600 - 750 1200 - 2000 128 - 200

Sm2Co17 (24-32

MGOe)
1.00 - 1.15 700 - 850 1500 - 2400 192 - 256

Table 5: Magnetic Properties of Sintered Neodymium Iron Boron (NdFeB) Magnets

Material Grade
Remanence
(Br) (T)

Coercivity
(HcB) (kA/m)

Intrinsic
Coercivity
(HcJ) (kA/m)

Max. Energy
Product
((BH)max)
(kJ/m³)

N35 1.17 - 1.21 ≥868 ≥955 263 - 287

N42 1.28 - 1.32 ≥955 ≥955 318 - 342

N52 1.43 - 1.48 ≥828 ≥876 398 - 422
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The magnetic properties presented in this guide are typically measured using a Hysteresigraph

according to the ASTM A977/A977M standard test method.[1][2][3][4][5] This method is suitable

for determining the magnetic characteristics of hard magnetic materials.[2]

General Protocol for Hysteresigraph Measurement:

Sample Preparation: A test specimen of the magnetic material is precisely machined, often

into a cube or cylinder, to ensure uniform magnetic properties and accurate measurements.

[6]

Placement in Hysteresigraph: The specimen is placed within a search coil, which is then

positioned between the poles of an electromagnet in the hysteresigraph. This creates a

closed magnetic circuit.

Magnetization to Saturation: A strong magnetic field (H) is applied by the electromagnet to

magnetize the specimen to its saturation point.

Hysteresis Loop Measurement: The applied magnetic field is then cycled from positive

saturation to negative saturation and back to positive saturation. Throughout this cycle, the

magnetic flux density (B) within the specimen is measured by the search coil and a

fluxmeter.

Data Acquisition: The corresponding values of H and B are recorded to plot the magnetic

hysteresis loop (B-H curve).

Determination of Magnetic Properties: Key magnetic properties are derived from the

hysteresis loop:

Remanence (Br): The value of B where the curve intersects the B-axis (H=0).

Normal Coercivity (HcB): The value of H where the curve intersects the H-axis (B=0).

Intrinsic Coercivity (HcJ): Determined from the intrinsic hysteresis loop (J-H curve), where

J is the magnetic polarization. It is the value of H where J becomes zero.

Maximum Energy Product ((BH)max): Calculated from the demagnetization curve (the

second quadrant of the B-H loop) by finding the point where the product of B and H is at
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its maximum.

Visualizing the Experimental Workflow and Property
Comparison
To better understand the process of magnetic property measurement and the relative

performance of these materials, the following diagrams are provided.

Sample Preparation Hysteresigraph Measurement Data Analysis

Start Machine Test Specimen Place Sample in
Search Coil & Hysteresigraph

Apply Magnetic Field
to Saturation

Cycle Magnetic Field
(+Hsat to -Hsat to +Hsat)

Measure Magnetic
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Plot B-H
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HcJ, and (BH)max End

Click to download full resolution via product page

Experimental workflow for magnetic property measurement.
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Comparison of key magnetic property relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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